Cas no 59319-72-1 (Ilotycin)
Conclusion: erythromycin A dihydrochloride is a macrolide antibiotic produced by actinomycetes, which has a wide range of antibacterial activities Erythromycin A dihydrochloride acts by binding to the 50S ribosomal subunit of bacteria, and inhibits the synthesis of RNA dependent protein synthesis by blocking transpeptides and / or translocation reactions, without affecting the synthesis of nucleic acids Erythromycin a dihydronate has shown antitumor properties and neuroprotective effects in studies in different fields

Ilotycin structure
Product Name:Ilotycin
CAS No:59319-72-1
Molecular Formula:C37H67NO13
Molecular Weight:733.92678
CID:373048
PubChem ID:83991
Ilotycin Properties
Names and Identifiers
-
- Erythromycin, hydrate(1:2)
- Erythromycin A dihydrate
- ERYTHROMYCIN A,DIHYDRATE VETRANAL
- Erythromycin, dihydrate
- Erythromycin dihydrate
- DA-52996
- Q27289514
- T0O317A6OW
- 59319-72-1
- SCHEMBL10381573
- ERYTHROMYCIN A DIHYDRATE
- CS-0129423
- DTXSID601016197
- Erythromycin A (dihydrate)
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione;dihydrate
- UNII-T0O317A6OW
- HY-B0220E
- DTXCID701474334
-
- InChIKey: IWGQNYZQLVGGCS-INORWZNNSA-N
- Inchi: InChI=1S/C37H67NO13.2H2O/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26;;/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3;2*1H2/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-;;/m1../s1
- SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O.O.O
Computed Properties
- Exact Mass: 751.47200
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 14
- Rotatable Bond Count: 7
- Monoisotopic Mass: 733.461
- Heavy Atom Count: 51
- Complexity: 1180
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 194A^2
Experimental Properties
- LogP: 1.72130
- PSA: 203.14000
- Boiling Point: 818.4°C at 760 mmHg
- Flash Point: 448.8°C
Ilotycin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-234871-250 mg |
Erythromycin A dihydrate, |
59319-72-1 | 250MG |
¥466.00 | 2023-07-10 |
Ilotycin Related Literature
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Yuanyuan Shen,Lingling Li,Qian Lu,Jing Ji,Rong Fei,Jianrong Zhang,E. S. Abdel-Halim,Jun-Jie Zhu Chem. Commun., 2012,48, 2222-2224
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Yun Song,Ziliang Chen,Yanmei Li,Qinchao Wang,Fang Fang,Yong-Ning Zhou,Linfeng Hu,Dalin Sun J. Mater. Chem. A, 2017,5, 9022-9031
-
5. Back cover
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Aurimas Vyšniauskas,Milan Balaz,Harry L. Anderson,Marina K. Kuimova Phys. Chem. Chem. Phys., 2015,17, 7548-7554
-
Eleonora Diamanti,Alexandra Siemens,Boris Illarionov,Jörg Haupenthal,Markus Fischer,Matthias Witschel RSC Med. Chem., 2021,12, 593-601
-
Yan Xiao,Gen Chen,Xiaohe Liu,Mingjun Bai,Ning Zhang,Wei Ma,Renzhi Ma CrystEngComm, 2018,20, 5025-5032
-
Zhengqin Liu,Mingjie Li,Xiaochen Wu,Jun You,Chaoxu Li J. Mater. Chem. B, 2017,5, 9502-9506
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